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For Researchers, Scientists, and Drug Development Professionals

Abstract

Daldinone A, a polyketide metabolite first identified from the fungus Daldinia concentrica, has
attracted scientific interest due to its unique chemical architecture and potential biological
activities. This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and reported biological functions of Daldinone A. Detailed
methodologies for its isolation and characterization are presented, alongside a discussion of its
known antibacterial properties. While the precise mechanism of action and associated
signaling pathways for Daldinone A remain to be fully elucidated, this document summarizes
current knowledge and proposes avenues for future research, offering a valuable resource for
professionals in natural product chemistry, mycology, and drug discovery.

Chemical Structure and Physicochemical Properties

Daldinone A is a complex pentacyclic polyketide belonging to the fluorene class of
compounds.[1] Its chemical identity has been established through extensive spectroscopic
analysis.

Chemical Identifiers
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Property Value Source
Molecular Formula C20H1605 PubChem
Molecular Weight 336.3 g/mol PubChem[1]

(2R,11S,12R)-2,7,17-
trihydroxypentacyclo[10.7.1.02,

IUPAC Name 11,03,8,016,2%icosa- PubChem[1]
1(20),3(8),4,6,16,18-hexaene-
9,15-dione

CAS Number 479669-74-4 PubChem[1]

C1CC(=0)C2=C(C=CC3=C2[C
SMILES @H]1[C@H)4[C@@]3(C5=C(  PubChem[1]
C(=0)C4)C(=CC=C5)0)0)O

InChl=1S/C20H1605/c21-13-
3-1-2-10-18(13)16(24)8-12-9-
4-6-14(22)19-15(23)7-5-

InChl PubChem[1]
11(17(9)19)20(10,12)25/h1-
3,5,7,9,12,21,23,25H,4,6,8H2/t

9-,12+,20+/m1/s1

hvsicochemical

Property Value Source

Physical State Solid Cayman Chemical[2]

- Soluble in Dichloromethane, ]
Solubility Cayman Chemical[2]
DMSO, Ethanol, and Methanol

Storage Temperature -20°C Cayman Chemical[2]

Stability = 4 years at -20°C Cayman Chemical[2]

Isolation and Structure Elucidation: Experimental
Protocols
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Daldinone A was first isolated from the fruit bodies of the ascomycete Daldinia concentrica.
The following protocol is based on the methodology described in the foundational study by
Quang et al. (2002).

Fungal Material and Extraction

o Collection and Preparation: Fruit bodies of Daldinia concentrica are collected and air-dried.
The dried material is then ground into a fine powder.

o Solvent Extraction: The powdered fungal material is subjected to exhaustive extraction with
ethyl acetate at room temperature.

o Concentration: The resulting ethyl acetate extract is concentrated under reduced pressure to
yield a crude residue.

Chromatographic Purification

A multi-step chromatographic process is employed to isolate Daldinone A from the crude
extract.
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Isolation Workflow for Daldinone A
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Broth Microdilution Assay Workflow

Gdd standardized bacterial inoculum to each weD
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Hypothesized Daldinone A Interaction with JAK/STAT Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Daldinone A: A Technical Guide to its Chemical
Structure and Biological Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3025932#chemical-structure-and-properties-of-
daldinone-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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